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Compound of Interest

Compound Name: 3-Isopropoxypicolinic acid

Cat. No.: B1526794 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Isopropoxypicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Isopropoxypicolinic acid is a specialized chemical building block with significant

applications in both agricultural and pharmaceutical research. As a derivative of picolinic acid, it

serves as a key intermediate in the synthesis of novel compounds.[1] In the agrochemical

sector, it is a precursor for modern synthetic auxin herbicides, contributing to the development

of molecules with broad-spectrum weed control.[1] In pharmaceutical and biomedical research,

its picolinic acid scaffold is explored for metal-chelating properties and other biological

activities, making it a valuable tool for developing new therapeutic agents.[1]

Given its role in cutting-edge research, a thorough understanding of its safe handling and

management is paramount for the protection of laboratory personnel and the integrity of

experimental outcomes. This guide provides a comprehensive overview of the safety protocols,

handling procedures, and emergency responses related to 3-Isopropoxypicolinic acid,

synthesized from established best practices for analogous chemical structures.

Section 1: Chemical and Physical Properties
A foundational understanding of a compound's properties is critical for safe handling. The key

identifiers and physical data for 3-Isopropoxypicolinic acid are summarized below.
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Property Value Source

Chemical Name 3-Isopropoxypicolinic acid Benchchem

CAS Number 317334-97-7 Benchchem

Molecular Formula C₉H₁₁NO₃ Benchchem

Molecular Weight 181.19 g/mol Calculated

Appearance
Solid (Assumed, based on

similar compounds)
N/A

Storage Temperature 2-8°C Benchchem

Section 2: Hazard Identification and Toxicological
Profile
While a specific, comprehensive Safety Data Sheet (SDS) for 3-Isopropoxypicolinic acid is

not publicly available, a robust hazard assessment can be formulated by examining structurally

related compounds, such as 3-Hydroxypicolinic acid and 2-Picolinic acid.

Based on these analogs, 3-Isopropoxypicolinic acid should be handled as a substance that

is potentially:

Harmful if swallowed.[2][3]

A skin irritant.[2][4]

A serious eye irritant/capable of causing serious eye damage.[2][3][4]

A respiratory irritant if inhaled as dust.[2][4][5]

The primary routes of exposure are inhalation of the powder, direct skin or eye contact, and

ingestion. It is crucial to assume the compound is hazardous upon contact and to take all

necessary precautions. The material may accentuate pre-existing dermatitis conditions, and

entry through cuts or abrasions could lead to systemic effects.[6]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, beginning with engineering controls and supplemented by

appropriate PPE, is essential for minimizing exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for handling powdered 3-Isopropoxypicolinic acid is a

certified chemical fume hood.[5][7] This prevents the inhalation of airborne particles and keeps

the compound contained.[5] Ensure the fume hood has adequate airflow before beginning any

work. A designated area within the lab should be established for handling this compound to

prevent cross-contamination.[5]
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Hierarchy of Controls for Chemical Safety

Elimination
(Not applicable for required reagent)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least
Effective
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Safe Handling Workflow for 3-Isopropoxypicolinic Acid

1. Preparation
- Designate area in fume hood

- Gather all materials

2. Don PPE
- Goggles, Lab Coat, Gloves

3. Chemical Handling
- Weigh/transfer inside hood
- Minimize dust generation

4. Post-Handling
- Seal source container

- Decontaminate workspace

5. Doff PPE & Hygiene
- Remove PPE correctly
- Wash hands thoroughly
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Spill Response Decision Workflow

box_node Spill Occurs

Is the spill large,
airborne, or an

immediate danger?

Minor Spill Procedure
- Alert personnel

- Don PPE
- Contain & clean up
- Dispose of waste

No

Major Spill Procedure
- EVACUATE area

- Alert others
- Call for emergency

  response

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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